Cas no 7770-93-6 (Thiazolium, 3-[(4-amino-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-, chloride)

• Product Name: Thiazolium, 3-[(4-amino-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-, chloride
• CAS No: 7770-93-6
• MF: C₁₁H₁₅ClN₄OS
• MW: 286.780999422073
• CID: 1003130
• PubChem ID: 71751247
• Update Time: 2025-04-20

Thiazolium, 3-[(4-amino-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-, chloride Chemical and Physical Properties

Names and Identifiers

• Thiazolium, 3-[(4-amino-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-, chloride
• 2´-Nor Thiamine
• 2?-Nor Thiamine
• 2-[3-[(4-aminopyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethanol,chloride
• 2'-Nor ThiaMine
• 2'-Demethylthiamine
• 2'-METHYLBIPHENYL-4-CARBALDEHYDE
• 7770-93-6
• DTXSID20858227
• 3-[(4-Aminopyrimidin-5-yl)methyl]-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-3-ium chloride
• CS-0166203
• FT-0673144
• 3-((4-aminopyrimidin-5-yl)methyl)-5-(2-hydroxyethyl)-4-methylthiazol-3-ium chloride? (Vitamin Impurity
• 3-((4-Aminopyrimidin-5-yl)methyl)-5-(2-hydroxyethyl)-4-methylthiazol-3-ium chloride
• 2-[3-[(4-aminopyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethanol;chloride

• Inchi： 1S/C11H15N4OS.ClH/c1-8-10(2-3-16)17-7-15(8)5-9-4-13-6-14-11(9)12;/h4,6-7,16H,2-3,5H2,1H3,(H2,12,13,14);1H/q+1;/p-1
• InChI Key： YSZJAYGOPKFTGQ-UHFFFAOYSA-M
• SMILES： [Cl-].S1C=[N+](CC2=CN=CN=C2N)C(C)=C1CCO

Computed Properties

• Exact Mass: 286.06600
• Monoisotopic Mass: 286.0655100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 104.88000
• LogP: -2.76660